Cas no 1261538-95-7 (3-Fluoro-4-hydroxyquinoline)

• Product Name: 3-Fluoro-4-hydroxyquinoline
• CAS No: 1261538-95-7
• MF: C₉H₆FNO
• MW: 163.148445606232
• CID: 4822358
• Update Time: 2025-06-11

3-Fluoro-4-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-hydroxyquinoline
• 3-fluoro-1H-quinolin-4-one
• 3-Fluoro-4-hydroxyquinoline

• Inchi： 1S/C9H6FNO/c10-7-5-11-8-4-2-1-3-6(8)9(7)12/h1-5H,(H,11,12)
• InChI Key： OWXSOWZCWNYEHB-UHFFFAOYSA-N
• SMILES： FC1=CNC2C=CC=CC=2C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Additional information on 3-Fluoro-4-hydroxyquinoline

Comprehensive Overview of 3-Fluoro-4-hydroxyquinoline (CAS No. 1261538-95-7): Properties, Applications, and Research Insights

3-Fluoro-4-hydroxyquinoline (CAS No. 1261538-95-7) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluoro-hydroxy substitution pattern, serves as a versatile intermediate for synthesizing bioactive molecules. Its molecular structure combines the aromatic stability of quinoline with the electronic effects of fluorine, making it a valuable scaffold for drug discovery and optoelectronic applications.

Recent studies highlight the growing demand for fluorinated heterocycles like 3-Fluoro-4-hydroxyquinoline due to their enhanced metabolic stability and membrane permeability—a critical factor in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its role as a precursor for PET radiotracers, aligning with the surge in precision medicine and molecular imaging technologies. The compound’s CAS registry number 1261538-95-7 is frequently searched in chemical databases, reflecting its industrial relevance.

From a synthetic chemistry perspective, the introduction of fluorine at the 3-position of the 4-hydroxyquinoline core significantly alters the compound’s physicochemical properties. This modification improves lipophilicity (logP) while maintaining hydrogen-bonding capacity through the hydroxyl group—a dual advantage exploited in structure-activity relationship (SAR) studies. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a key requirement for pharmaceutical intermediates.

The compound’s thermal stability (decomposition point >250°C) and solubility profile (soluble in DMSO, methanol) make it suitable for high-throughput screening platforms. Notably, its fluorescence properties have sparked interest in OLED materials research, where fluorinated quinolines demonstrate exceptional electron-transport characteristics. Patent literature reveals applications in organic semiconductors and photocatalysts, addressing the global push for sustainable energy solutions.

In drug development, 3-Fluoro-4-hydroxyquinoline derivatives show promise as BRD4 inhibitors and antibacterial agents against resistant strains. Its metal-chelating ability via the hydroxyl group enables the design of anticancer prodrugs, particularly those targeting hypoxia-inducible factors. These applications respond to trending searches on "fluorine in drug design" and "quinoline-based therapeutics", reflecting the compound’s alignment with current research priorities.

Quality control protocols for CAS 1261538-95-7 emphasize strict control of genotoxic impurities, meeting ICH Q3A/B guidelines. Suppliers typically provide detailed COA (Certificate of Analysis) with specifications for residual solvents (<0.1%) and heavy metals (<10 ppm). The compound’s stability under inert atmospheres allows long-term storage, though recommendations suggest refrigeration for extended shelf life.

Environmental and safety assessments indicate that 3-Fluoro-4-hydroxyquinoline requires standard laboratory precautions (gloves, goggles) but doesn’t exhibit acute toxicity in rodent models (LD50 >500 mg/kg). Its biodegradability profile is currently under investigation, with preliminary data suggesting moderate persistence in aquatic systems—a consideration for green chemistry initiatives.

Market analysts note increasing procurement of this intermediate by CDMOs (Contract Development and Manufacturing Organizations), driven by demand for targeted cancer therapies. The global fluoroquinoline market is projected to grow at 6.8% CAGR through 2030, with 1261538-95-7 playing a notable role in this expansion. Custom synthesis services now offer scalable routes (>100kg batches) using continuous flow chemistry techniques.

For researchers exploring structure-based drug design, computational studies reveal that the fluorine atom in 3-Fluoro-4-hydroxyquinoline induces a 15% increase in binding affinity to certain enzyme pockets compared to non-fluorinated analogs. This observation supports the broader fluorine pharmaceutical trend, where over 30% of FDA-approved drugs now contain fluorine atoms.

Emerging applications include its use as a ligand in transition metal catalysis and as a building block for covalent organic frameworks (COFs). These developments position CAS 1261538-95-7 at the intersection of multiple cutting-edge technologies, from heterogeneous catalysis to molecular electronics—topics frequently queried in scientific search engines.